Cas no 2228225-63-4 (methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate
• CAS No: 2228225-63-4
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6615593
• PubChem ID: 165827712
• Update Time: 2025-06-20

methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate
• EN300-1972655
• 2228225-63-4

• Inchi： 1S/C11H12F2N2O2/c1-17-9(16)7-2-3-8(15-4-7)10(14)5-11(12,13)6-10/h2-4H,5-6,14H2,1H3
• InChI Key： KUCWJEDHSNTKDO-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(C(=O)OC)=CN=2)(C1)N)F

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate

Introduction to Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate (CAS No. 2228225-63-4)

Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228225-63-4, represents a unique structural motif that combines a pyridine core with a fluorinated cyclobutyl side chain. The presence of both amino and carboxylate functional groups makes this molecule a versatile intermediate in the synthesis of more complex bioactive molecules.

The structural features of Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate contribute to its potential applications in medicinal chemistry. The fluorine atoms in the cyclobutyl ring introduce electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule. Additionally, the amino group provides a site for further functionalization, allowing for the attachment of various pharmacophores. These characteristics make it an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in drug design due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine into small molecules has been shown to significantly improve their pharmacokinetic properties, making them more effective in clinical settings. Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate exemplifies this trend, as its fluorinated cyclobutyl moiety could potentially enhance its bioavailability and target specificity.

The synthesis of Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate involves a series of well-defined chemical transformations. The key step in its preparation is the introduction of the amino group into the cyclobutyl ring, followed by carboxylation at the pyridine position. These steps require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, are often employed to achieve these objectives.

The compound's potential applications extend beyond simple intermediates. Researchers have been exploring its utility in the development of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with key residues in the active site of these enzymes. By incorporating a fluorinated cyclobutyl group, Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate may offer improved binding affinity and selectivity compared to traditional kinase inhibitors.

Evidence from recent studies suggests that fluorinated pyridines can exhibit potent inhibitory activity against various kinases. For instance, derivatives of pyridine containing fluorine atoms have been shown to disrupt signaling pathways involved in cancer cell proliferation. The structural motifs present in Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate align well with these findings, making it a promising candidate for further investigation.

In addition to its potential in oncology, Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate may also find applications in other therapeutic areas. Its unique structural features could make it useful in the development of drugs targeting neurological disorders or infectious diseases. The ability to modify both the amino and carboxylate groups allows for fine-tuning of its biological activity, making it adaptable to various drug discovery programs.

The synthesis and characterization of Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate have been subjects of detailed research studies. These studies often involve spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm the molecular structure and purity of the compound. Additionally, computational methods are frequently employed to predict its interactions with biological targets and assess its potential pharmacological activity.

The growing body of literature on fluorinated pyridines underscores their significance in modern drug discovery. Methyl 6-(1-amino-3,3-difluorocyclobutyl)pyridine-3-carboxylate, with its unique combination of structural features, represents an important contribution to this field. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of next-generation therapeutics.